Cas no 1805513-87-4 (4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805513-87-4
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4878941
• Update Time: 2025-10-28

4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-2-4-1-6(8(11)12)14-7(9(15)16)5(4)3-13/h1,8H,2H2,(H,15,16)
• InChI Key： MUPWXQYRWQPYJO-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(=O)O)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid

4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1805513-87-4, known as 4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloromethyl group, a cyano group, and a difluoromethyl group, along with a carboxylic acid moiety. These functional groups confer the molecule with versatile chemical properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems. The chloromethyl group and cyano group are known to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and hydrophobic interactions. Additionally, the presence of the difluoromethyl group introduces electronic and steric effects that can fine-tune the molecule's bioavailability and stability.

In the realm of agrochemistry, this compound has shown promise as a lead structure for developing environmentally friendly pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth pathways has been extensively studied, with recent research indicating potential applications in controlling invasive species without adverse effects on non-target organisms.

From a materials science perspective, the compound's structural integrity and reactivity make it an attractive candidate for use in advanced polymer systems and nanomaterials. The carboxylic acid group can serve as a reactive site for polymerization or cross-linking reactions, enabling the creation of high-performance materials with tailored properties.

Recent advancements in synthetic methodologies have also contributed to the scalability and cost-effectiveness of producing this compound. Researchers have developed novel routes that utilize catalytic asymmetric synthesis to achieve high yields and enantioselectivity, which are critical for applications requiring enantiopure compounds.

In conclusion, 4-(Chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid represents a multifaceted compound with vast potential across diverse scientific disciplines. Its unique combination of functional groups and reactivity positions it as a key player in advancing cutting-edge research and development efforts.